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Mechanism of Action: A Multi-Target Inhibitor
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Compound Focus: Calpeptin

CAS No.: 117591-20-5

Cat. No.: S548332

Calpeptin functions as a cysteine protease inhibitor. Its structure features an aldehyde warhead that binds
reversibly and covalently to the catalytic cysteine residue in the active site of target enzymes, forming a

thiohemiacetal intermediate and blocking protease activity [1].

The following diagram illustrates how Calpeptin inhibits different proteases and its subsequent cellular

effects:
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Quantitative data on Calpeptin's inhibitory strength against its key targets is summarized in the table below.

Target Inhibitory Potency (ICso / Ki) Experimental Context

Calpain | IDso = 40-52 nM [2] [3] Human platelets; Porcine erythrocytes
Calpain Il IDso = 34 nM [3] Porcine kidney

Cathepsin L Ki =131 pM [1] Recombinant human enzyme
Cathepsin K Ki =61 pM [1] Recombinant human enzyme
SARS-CoV-2 Mpro ICs0 =10.7 uM [1] [4] In vitro biochemical assay

Research Applications and Key Findings

Calpeptin's application in research has revealed potential therapeutic benefits across several disease areas.

Disease Area Model System Key Findings & Proposed Mechanism
Acute Kidney Mouse IR model; Human Improved renal function, reduced apoptosis,
Injury (AKI) HK-2 cells [5] suppressed AIM2/NLRP3 inflammasome

activation, increased Klotho protein [5].

Pancreatic Cancer  Mouse xenograft; Human Reduced tumor volume/weight, inhibited
cell lines [6] desmoplasia, suppressed proliferation, migration,
invasion of cancer and stellate cells [6].

SARS-CoV-2 | Hamster model; VERO E6 Reduced viral load in trachea; potent inhibition of
CoOVID-19 cells [1] viral entry via cathepsin L blockade in endosomal
pathway [1].

Pulmonary Mouse model (bleomycin- Ameliorated fibrosis, decreased expression of
Fibrosis induced) [7] [6] TGF-B1, IL-6, collagen type lal, and
angiopoietin-1 [7].
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Disease Area Model System Key Findings & Proposed Mechanism
Neuroprotection Rat models (cerebral Reduced neuronal apoptosis, behavioral deficits,
ischemia, subarachnoid and caspase-3 expression [8] [3].

hemorrhage) [8] [3]

Experimental Protocols

To help you integrate Calpeptin into your research, here are methodologies from key studies.

In Vitro Cell Viability and Function Assays

This protocol is adapted from studies on pancreatic cancer [6].

e Cell Plating: Plate PCCs or PSCs at a density of 1,000 cells per well in a 96-well plate with DMEM
containing 10% FBS and allow to adhere for 24 hours.

e Dosing: Replace medium with fresh medium containing Calpeptin at concentrations ranging from 0
(DMSO vehicle) to 80 uM.

¢ Viability Measurement: After incubation, determine cell viability using a standard CellTiter-Glo
Luminescent Cell Viability Assay.

¢ Functional Assays: For migration and invasion assays, use transwell chambers pre-coated with
Matrigel for invasion. Quantify cells that migrate/invade through the membrane after Calpeptin
treatment.

In Vivo Animal Model of Disease

This protocol is based on studies of kidney and pancreatic disease [5] [6].

¢ Renal Ischemia/Reperfusion (AKI) Model [5]:
o Animals: Male C57/B6J mice (8-10 weeks old).
o Dosing: Administer Calpeptin (40 pg/mouse/day, i.p.) for 5 days as a pre-treatment prior to
surgery.
o Surgery: Subject mice to right nephrectomy and clamp the left renal pedicle for 30 minutes to
induce ischemia, followed by reperfusion.
¢ Pancreatic Cancer Xenograft Model [6]:
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o Xenograft: Subcutaneously transplant human pancreatic cancer cells (e.g., SW1990) into nude

mice.

o Dosing: One week post-implantation, administer 0.04 mg Calpeptin (i.p.) in a DMSO/PBS
solution three times a week for 4 weeks.
o Endpoint Analysis: Measure tumor volume and weight; analyze tissue via

immunohistochemistry (IHC) and Sirius red staining.

Commercial Information for Researchers

Calpeptin is readily available from multiple biochemical suppliers for research purposes.

. Catalog . .
Supplier Price (USD) Formats Available
Number
ApexBio A4411 [7] $76.00 (10 mg), $230.00 10 mg, 50 mg; 10 mM solution
(50 mq) [7] in Ethanol [7]
MedChemEXxpress N/A [2] Get Quote [2] 5 mg to 500 mg; solutions in
DMSO [2]
Santa Cruz sc-202516 [8]  $119.00 (10 mg), $447.00 10 mg, 50 mg [8]

Biotechnology

Tocris Bioscience

0448 [4]

Handling and Storage

(50 mg) [8]

N/A

Solid [4]

e Storage: The solid powder should be desiccated at +4°C [7] [4]. Solutions in DMSO or ethanol can be
stored at -20°C, but for long-term storage (e.g., 6 months), -80°C is recommended [2] [3].

¢ Solubility: Calpeptin is highly soluble in DMSO (=87.6 mg/mL) and ethanol (=96.6 mg/mL), but
insoluble in water [7] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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